Cas no 500721-39-1 (Withanoside XI)

Withanoside XI structure
Withanoside XI structure
Product Name:Withanoside XI
CAS No:500721-39-1
MF:C34H52O11
MW:636.770092010498
CID:6767422
Update Time:2024-03-03

Withanoside XI Chemical and Physical Properties

Names and Identifiers

    • (+)-Withanoside XI
    • Withanoside XI
    • Inchi: 1S/C34H52O11/c1-16-11-26(45-30(41)20(16)14-35)34(4,42)24-8-7-21-19-6-5-17-12-18(43-31-29(40)28(39)27(38)23(15-36)44-31)13-25(37)33(17,3)22(19)9-10-32(21,24)2/h5,18-19,21-29,31,35-40,42H,6-15H2,1-4H3
    • InChI Key: PPVGSQLWWLPFCH-UHFFFAOYSA-N
    • SMILES: CC1CC(C(O)(C2C3(C)CCC4C5(C)C(O)CC(OC6OC(CO)C(O)C(O)C6O)CC5=CCC4C3CC2)C)OC(=O)C=1CO

Computed Properties

  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 45
  • XLogP3: 2.292
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